![molecular formula C12H10N4 B267984 N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine](/img/structure/B267984.png)
N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine, also known as BPA, is a chemical compound that has shown promising results in scientific research applications. This compound is synthesized through a specific method and has a unique mechanism of action that makes it an interesting subject of study. In
Mechanism of Action
The mechanism of action of N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine involves the inhibition of specific enzymes that are involved in cell proliferation and amyloid beta peptide aggregation. This compound binds to these enzymes and prevents them from carrying out their normal functions, which results in the inhibition of cell proliferation and amyloid beta peptide aggregation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a low toxicity profile and is well-tolerated in animal studies. This compound has also been shown to have a high affinity for its target enzymes, which makes it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine in lab experiments is its specificity for its target enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are many potential future directions for the study of N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine. One area of interest is the development of this compound-based drugs for the treatment of cancer and Alzheimer's disease. Another area of interest is the study of the biochemical and physiological effects of this compound in various biological systems. Additionally, the development of new synthesis methods for this compound may lead to the discovery of new compounds with similar mechanisms of action.
Synthesis Methods
The synthesis of N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine involves the reaction of 2-aminobenzimidazole with 3-bromopyridine in the presence of a palladium catalyst. This reaction results in the formation of the desired product, this compound, which can be purified using standard laboratory techniques.
Scientific Research Applications
N-(1H-benzimidazol-2-yl)-N-(3-pyridinyl)amine has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the activity of certain enzymes that are involved in cell proliferation, which makes it a promising candidate for cancer therapy. This compound has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid beta peptides, which are believed to play a role in the development of Alzheimer's disease.
properties
Molecular Formula |
C12H10N4 |
---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
N-pyridin-3-yl-1H-benzimidazol-2-amine |
InChI |
InChI=1S/C12H10N4/c1-2-6-11-10(5-1)15-12(16-11)14-9-4-3-7-13-8-9/h1-8H,(H2,14,15,16) |
InChI Key |
XLDQQAZUFNRXDJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)NC(=N2)NC3=CN=CC=C3 |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)NC3=CN=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.